Cas no 2384787-26-0 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2384787-26-0
• MF: C₂₅H₁₈FN₃O₄
• MW: 443.426529407501
• CID: 6016012
• PubChem ID: 165895744
• Update Time: 2025-10-24

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2384787-26-0
• EN300-6737467
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C25H18FN3O4/c26-15-9-11-16(12-10-15)29-23(13-22(28-29)24(30)31)27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-13,21H,14H2,(H,27,32)(H,30,31)
• InChI Key： VHRBCVAWFYJUMC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=CC(C(=O)O)=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 443.12813423g/mol
• Monoisotopic Mass: 443.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 2384787-26-0)

The compound 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 2384787-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorophenylpyrazole core, serves as a versatile intermediate in peptide synthesis and drug discovery. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly. Researchers have demonstrated that the incorporation of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid into peptide sequences can enhance stability and bioavailability, particularly in the development of antimicrobial peptides and protease inhibitors. Recent publications highlight its utility in creating peptidomimetics with improved pharmacokinetic properties.

In addition to its applications in peptide chemistry, this compound has shown promise in the design of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid as a scaffold for developing inhibitors of protein kinases involved in inflammatory pathways. The fluorophenyl moiety was found to contribute to enhanced binding affinity, while the pyrazole ring facilitated interactions with key residues in the kinase active site.

Another emerging application of this compound is in the field of bioconjugation. Researchers have utilized its carboxylic acid functionality for covalent attachment to biomolecules such as antibodies and nanoparticles. This approach has been particularly valuable in the development of targeted therapeutics, where the compound serves as a linker between a drug payload and a targeting moiety. Recent preclinical studies have demonstrated the efficacy of such conjugates in cancer models, with improved tumor specificity and reduced off-target effects.

The synthesis and characterization of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid have also been refined in recent years. Advanced analytical techniques, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have provided detailed insights into its structural properties and reactivity. These advancements have enabled more efficient production and quality control, supporting its growing use in both academic and industrial settings.

Looking ahead, the versatility of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid suggests continued interest in its applications across multiple domains of chemical biology. Ongoing research is exploring its potential in areas such as prodrug design, fluorescent probes, and materials science. As synthetic methodologies evolve and our understanding of its biological interactions deepens, this compound is likely to remain a valuable tool in the development of next-generation therapeutics and diagnostics.